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Compound of Interest

Compound Name:
N-Methyl-1-phenylethanamine

hydrochloride

Cat. No.: B178540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling N-
Methyl-1-phenylethanamine hydrochloride in a laboratory setting. The following procedures

are based on available safety data sheets and are intended to ensure the safety of all

personnel.

Hazard Summary
N-Methyl-1-phenylethanamine hydrochloride is classified with the following hazards:

Harmful if swallowed.[1][2][3]

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure through inhalation, skin, or eye contact.

The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed.
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PPE Category Recommended Equipment Specifications and Use

Eye and Face Protection

Chemical splash goggles or

safety glasses with side

shields. Face shield.

Must meet appropriate

government standards such as

NIOSH (US) or EN 166 (EU). A

face shield should be worn

over goggles when there is a

risk of splashing.[4][5]

Skin Protection

Chemical-resistant gloves

(e.g., butyl-rubber, nitrile).

Flame-resistant lab coat.

Closed-toe shoes.

For full contact, butyl-rubber

with a minimum layer thickness

of 0.7 mm is recommended.[5]

Always check the glove

manufacturer's chemical

resistance guide. Lab coats

should be fully buttoned.[6]

Respiratory Protection NIOSH-approved respirator.

To be used in case of

inadequate ventilation or when

generating dust or aerosols.[4]

[7]

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[8][9]

Avoid contact with skin, eyes, and clothing.[4][9]

Do not breathe dust, fumes, or vapors.[4][8]

Use non-sparking tools and ensure proper grounding to avoid static electricity.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[4]

Wash hands thoroughly after handling.[5][10]

Storage:
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Store in a tightly closed container.[5][9]

Recommended storage is in a cool, dry, well-ventilated area.[5][9]

Store locked up.[5]

Incompatible materials to avoid include strong oxidizing agents.[4]

Emergency Procedures
Spills:

Evacuate the area and eliminate all ignition sources.[4]

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[7][8]

Carefully collect the absorbed material using non-sparking tools and place it into a sealed,

labeled container for hazardous waste disposal.[7]

Decontaminate the spill area.[7]

Report the spill to the laboratory supervisor and the Environmental Health and Safety

(EHS) department.[7]

Exposure:

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin

with plenty of water for at least 15 minutes. Seek immediate medical attention.[5]

Eye Contact: Immediately flush eyes with plenty of water for several minutes, removing

contact lenses if present and easy to do. Continue rinsing and seek immediate medical

attention.[5][10]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.

Seek immediate medical attention.[5]
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Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[5][8][10]

Disposal Plan
Dispose of N-Methyl-1-phenylethanamine hydrochloride and any contaminated materials as

hazardous waste.[7][11] Do not allow the chemical to enter drains or the environment. All waste

must be placed in a designated, sealed, and properly labeled hazardous waste container.[7]

Contact a licensed hazardous waste disposal company for final disposal, ensuring compliance

with all local, state, and federal regulations.[7][11]

Visual Workflow for Handling N-Methyl-1-
phenylethanamine Hydrochloride
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Preparation
- Don appropriate PPE
- Work in a fume hood

Handling
- Weigh/transfer chemical
- Use non-sparking tools
- Avoid generating dust

Experimentation
- Follow protocol

- Monitor for reactions

Spill Response
- Evacuate and ventilate
- Contain and clean up

- Report spill

Exposure Response
- Follow first aid

- Seek medical attention

Decontamination
- Clean work surfaces

- Decontaminate equipment

Waste Collection
- Segregate waste

- Use labeled, sealed containers

Disposal
- Store waste safely

- Arrange for licensed disposal

Click to download full resolution via product page

Caption: Workflow for handling N-Methyl-1-phenylethanamine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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